Cas no 2138346-58-2 (1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2138346-58-2
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 6298888
• PubChem ID: 165461067
• Update Time: 2025-06-08

1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138346-58-2
• 1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• EN300-731596

• Inchi： 1S/C11H9N3O3/c1-7-9(11(16)17)5-14(13-7)10-3-2-8(6-15)4-12-10/h2-6H,1H3,(H,16,17)
• InChI Key： MZLVTUJTWWWUDI-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=CC(C=O)=CN=2)N=C1C)=O

Computed Properties

• Exact Mass: 231.06439116g/mol
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2138346-58-2)

1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2138346-58-2, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole and pyridine chemical classes, featuring a unique combination of functional groups that make it a versatile scaffold for drug discovery and development. The presence of both a formyl group and a carboxylic acid moiety in its molecular structure provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

The molecular formula of 1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid is C₁₁H₉N₃O₃, reflecting its complex yet well-defined composition. The compound’s structure consists of a pyrazole ring substituted at the 3-position with a methyl group and at the 5-position with a pyridine ring that bears a formyl group at the 2-position. This arrangement creates a rigid framework with potential interactions with biological targets, making it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. Pyrazole derivatives, in particular, have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific structural features of 1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid make it a promising candidate for further investigation into these areas.

The formyl group (–CHO) in the molecule is particularly noteworthy, as it serves as a reactive site for various chemical transformations, such as condensation reactions, oxidation, or reduction. These reactions can be exploited to synthesize more complex derivatives with enhanced biological activity. Additionally, the carboxylic acid group (–COOH) provides another site for functionalization, allowing for the introduction of amides, esters, or other pharmacophores that could modulate the compound’s biological effects.

Recent studies have highlighted the potential of pyrazole-pyridine hybrids as scaffolds for drug development. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in cancer progression and inflammation. The structural motif of 1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid aligns well with these findings, suggesting that it may exhibit similar biological activities or serve as a precursor for novel therapeutic agents.

The synthesis of 1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include condensation reactions to form the pyrazole core, followed by functional group interconversions to introduce the formyl and carboxylic acid groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In terms of applications, 1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid has been explored in various contexts within pharmaceutical research. Its ability to undergo further derivatization makes it valuable for generating libraries of compounds for high-throughput screening (HTS). Such screens are commonly used to identify molecules with desirable biological activities rapidly and efficiently.

One particularly exciting area of research involves using 1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid as a building block for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the compound’s structure to optimize interactions with kinase active sites, researchers aim to develop novel inhibitors that could block aberrant signaling pathways involved in disease progression.

The carboxylic acid group in 1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid also opens up possibilities for exploring its chelating properties with metal ions. Metallo-drugs are an emerging class of therapeutic agents that utilize metal ions coordinated to organic ligands to exert their pharmacological effects. The formyl group could serve as a site for metal coordination or further functionalization to enhance chelation capabilities.

Another promising application lies in its potential use as an intermediate in the synthesis of agrochemicals. Pyrazole derivatives have been reported to possess herbicidal and fungicidal properties, making them valuable in crop protection strategies. The structural diversity offered by 1-(5-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid could lead to novel agrochemicals with improved efficacy and environmental safety profiles.

The compound’s stability under various conditions is also an important consideration for its practical applications. Studies have shown that 1-(5-formylpyridin-2 - yl)-3 - methyl - 1 H - pyrazole - 4 - carboxylic acid maintains its integrity under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability parameters is crucial for optimizing its handling and formulation into final products.

In conclusion, 1-(5-form ylpy ridin - 2 - yl ) - 3 - me thy l - 1 H - py ra z ole - 4 - ca rbo x y lic ac id ( CAS No . 2138346 - 58 - 2 ) represents a structurally interesting and biologically relevant compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it a versatile scaffold for drug discovery , while its reactivity allows for diverse chemical modifications . Ongoing studies continue to uncover new applications and derivatives , positioning this compound as a valuable asset in medicinal chemistry . As research progresses , further exploration of its biological activities and synthetic utility will undoubtedly expand its role in addressing various challenges in health and agriculture . p >